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Compound of Interest

Compound Name: 5-Methylorotic acid
CAS No.: 3993-73-5
Cat. No.: B1594833
Get Quote
. J

Executive Technical Summary

5-Methylorotic Acid (CAS 3993-73-5) is a pyrimidine derivative serving as a critical
intermediate in metabolic research and a structural analog in antimetabolite studies.[1] Unlike
its highly toxic fluorinated counterparts (e.g., 5-Fluoroorotic acid), 5-Methylorotic acid
presents a moderate hazard profile, primarily functioning as a chemical irritant.

Its utility lies in its structural similarity to orotic acid, allowing it to probe the de novo pyrimidine
biosynthesis pathway, specifically interacting with enzymes like Orotate
Phosphoribosyltransferase (OPRT). Successful application requires overcoming its poor
aqueous solubility through pH manipulation, a step often overlooked in standard protocols
leading to experimental inconsistency.

Chemical Identity & Physicochemical Properties

Understanding the physical state is the first step in exposure control.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1594833#bc-rfq
https://www.benchchem.com/product/b1594833/docs?utm_src=pdf-body#operational-guide-handling-application-of-5-methylorotic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylorotic-acid
https://www.benchchem.com/product/b1594833/docs?utm_src=pdf-body#operational-guide-handling-application-of-5-methylorotic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property Data Operational Implication
Use this for all waste
CAS Number 3993-73-5 manifesting and inventory
tracking.
5-methyl-2,6-dioxo-1,2,3,6- i ]
o Defines chemical structure for
IUPAC Name tetrahydropyrimidine-4-
) ) database searches.[1]
carboxylic acid
] Required for molarity
Molecular Weight 170.12 g/mol

calculations.

Physical State

White to off-white solid powder

High dust potential; requires

static control.

Solubility (Water)

Low / Insoluble in cold water

Do not attempt to dissolve

directly in neutral buffers.

Solubility (Optimized)

Soluble in DMSO, 1M NaOH,
or NH4OH

Requires basic pH or aprotic

solvent for stock preparation.

pKa

~2.0 - 2.5 (Carboxylic acid)

Acidic proton drives solubility

in base.

Risk Assessment & Personal Protective Equipment

(PPE)

Safety is not just compliance; it is a self-validating system of barriers.

Hazard Classification (GHS)

Signal Word:WARNING

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]
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PPE Matrix: The "Swiss Cheese" Model of Protection

We utilize a layered defense strategy where no single failure leads to exposure.

Zone PPE Requirement Technical Rationale

Prevents inhalation of fine
) ) o particulate dust during
Respiratory N95 / P2 Respirator (Minimum) o
weighing. Use a fume hood for

primary containment.

Breakthrough Time: >480 min.

o ) Nitrile provides excellent
Nitrile Gloves (Min. 0.11 mm ] ) )
Dermal (Hands) thick | resistance to dry organic acids
ickness
and basic solvents (NaOH)

used for dissolution.

Safety glasses are insufficient
if dissolving in strong bases

Ocular Chemical Splash Goggles (NaOH), where splash hazards
carry high risk of corneal

damage.

Standard barrier against
Body Lab Coat (Buttoned) ] ]
particulate drift.

Operational Protocol: Solubilization & Handling

The majority of experimental errors with orotic acid derivatives stem from improper
solubilization.

The Solubility Paradox

Researchers often fail to dissolve 5-Methylorotic acid because they treat it like a salt. It is a
free acid with poor water solubility. To force it into solution, you must deprotonate the carboxylic
acid group.

Step-by-Step Reconstitution Protocol
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Goal: Prepare a 100 mM Stock Solution.

» Weighing: Weigh the required amount (e.g., 170.1 mg for 10 mL) in a fume hood to avoid
dust inhalation.

e Solvent Choice:

o Method A (Biological Compatible): Add DMSO (Dimethyl Sulfoxide).[3] Vortex vigorously.
This is preferred for cell culture as it avoids high pH shock, provided the final DMSO
concentration is <0.1%.

o Method B (Aqueous/Buffer): Add a small volume of 1M NaOH (approx. 2-3 molar
equivalents). The powder will dissolve as the salt forms. Once dissolved, dilute to volume
with water or buffer.

= Caution: Check the final pH. It will be basic. You may need to back-titrate carefully if
your assay is pH-sensitive, but beware of precipitation if pH drops below 4-5.

 Sterilization: Filter sterilize using a 0.22 um PES or PTFE membrane. Do not autoclave, as
thermal degradation of the pyrimidine ring can occur over extended high heat.

o Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Avoid repeated
freeze-thaw cycles which can cause micro-precipitation.

Scientific Context: Pyrimidine Metabolism
Why are you using this? Understanding the pathway ensures correct experimental design.
5-Methylorotic acid acts as a structural probe within the De Novo Pyrimidine Synthesis

pathway. It mimics Orotic Acid, the substrate for Orotate Phosphoribosyltransferase (OPRT)
(also known as UMP Synthase in higher eukaryotes).

Pathway Visualization

The following diagram illustrates the entry point of Orotic Acid and its derivatives into nucleotide
synthesis.
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Figure 1: The De Novo Pyrimidine Biosynthesis pathway showing the insertion point of Orotic
Acid and the competitive interaction of its 5-Methyl analog.

Disposal & Environmental Stewardship

Responsible science ends with responsible disposal.

Do not dispose of 5-Methylorotic acid down the drain. Although not classified as an acute
marine pollutant, pyrimidine analogs can interfere with microbial metabolism in waste treatment
plants.

e Solid Waste: Collect excess powder in a sealed container labeled "Hazardous Waste - Solid
- Irritant.”

e Liquid Waste: Solutions containing DMSO or NaOH must be segregated into "Organic
Solvent Waste" or "Basic Inorganic Waste" streams, respectively.

» Destruction: The preferred method is incineration at a licensed chemical waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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